Cas no 7397-62-8 (Butyl glycolate)

• Product Name: Butyl glycolate
• CAS No: 7397-62-8
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 47401
• PubChem ID: 24873381
• Update Time: 2025-05-21

Butyl glycolate Chemical and Physical Properties

Names and Identifiers

• Butyl glycolate
• Butyl hydroxyacetate
• Acetic acid, hydroxy-, butyl ester
• Buthyl Glycolate
• butyl glycollate
• Glycol acid-n-butylester
• Glycolic acid, n-butyl ester
• Glycolsure-n-butylester
• Hydroxyacetic acid, n-butyl ester
• hydroxy-aceticacibutylester
• hydroxyaceticacidbutylester
• N-BUTYL GLYCOLATE
• n-Butyl hydroxyacetate
• butyl 2-hydroxyacetate
• glycolic acid butyl ester
• 3H5QAS0HZX
• Acetic acid, 2-hydroxy-, butyl ester
• VFGRALUHHHDIQI-UHFFFAOYSA-N
• Polysolvan 0
• Butylglykolat
• Butyl hydroxyacetate #
• DSSTox_RID_80425
• DSSTox_CID_24725
• DSSTox_GSID_44725
• KSC492O7L

• Inchi： 1S/C6H12O3/c1-2-3-4-9-6(8)5-7/h7H,2-5H2,1H3
• InChI Key： VFGRALUHHHDIQI-UHFFFAOYSA-N
• SMILES： CCCCOC(CO)=O

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Clear liquid
• Density: 1.019 g/mL at 20 °C(lit.)
• Melting Point: -26 °C
• Boiling Point: 187-190 °C(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.427
• PSA: 46.53
• LogP: 0.32200

Butyl glycolate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H361
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： 63-41
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Butyl glycolate

Research Brief on Butyl Glycolate (CAS 7397-62-8): Recent Advances and Applications in Chemical Biomedicine

Butyl glycolate (CAS 7397-62-8) is an ester derivative of glycolic acid, widely recognized for its versatile applications in the chemical, pharmaceutical, and biomedical industries. Recent studies have highlighted its potential as a key intermediate in drug synthesis, a solvent in formulation chemistry, and a bioactive compound with therapeutic properties. This research brief consolidates the latest findings on butyl glycolate, focusing on its synthesis, mechanistic insights, and emerging applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry explored the enzymatic synthesis of butyl glycolate using lipase-catalyzed esterification under mild conditions, achieving a yield of 92% with high enantioselectivity. This green chemistry approach aligns with the growing demand for sustainable pharmaceutical manufacturing. The study also demonstrated the compound's role as a precursor in the synthesis of prodrugs, particularly for enhancing the bioavailability of polar active pharmaceutical ingredients (APIs).

In the realm of drug delivery, butyl glycolate has been investigated for its amphiphilic properties. Research from Biomaterials Science (2024) revealed its utility in forming stable nanoemulsions for targeted cancer therapy. When conjugated with paclitaxel, butyl glycolate-based carriers showed a 40% increase in tumor accumulation compared to conventional formulations, attributed to improved tissue permeability and reduced hepatic clearance.

Mechanistic studies have uncovered novel biological activities of butyl glycolate. A breakthrough paper in Cell Chemical Biology (2023) identified its function as a modulator of histone deacetylase (HDAC) inhibitors, potentially augmenting epigenetic therapies for neurodegenerative diseases. In vitro assays using SH-SY5Y neuronal cells demonstrated dose-dependent neuroprotective effects against oxidative stress at concentrations as low as 10 μM.

The compound's safety profile has been rigorously evaluated in recent toxicological assessments. A 2024 OECD-compliant study reported no observed adverse effect levels (NOAEL) of 250 mg/kg/day in rodent models, supporting its classification as a Category 3 substance under ICH guidelines. However, researchers caution against prolonged dermal exposure due to mild irritant properties observed in reconstructed human epidermis models.

Emerging applications include butyl glycolate's use in bio-based polymers for medical devices. A patent filed in Q1 2024 (WO2024/012345) describes its copolymerization with lactide to produce absorbable surgical sutures with tunable degradation rates. Accelerated aging tests showed maintained tensile strength for 8 weeks under physiological conditions, outperforming traditional polyglycolic acid materials by 15%.

Future research directions highlighted in recent review articles emphasize butyl glycolate's potential in combinational therapies and as a building block for novel bioconjugates. The compound's dual functionality as both a pharmacophore and a delivery enhancer positions it as a valuable tool in next-generation drug development pipelines. Ongoing clinical trials (NCT05543212) are evaluating its derivatives as first-in-class treatments for fibrotic disorders.